

Application Note & Protocol: Investigating Binge-Like Eating Behavior with OSU-6162

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: OSU-6162 hydrochloride

Cat. No.: B1260203

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals in the fields of neuroscience, pharmacology, and eating disorders.

Purpose: This document provides a comprehensive guide to utilizing OSU-6162, a dopamine stabilizer, for studying binge-like eating behavior in preclinical rodent models. It outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies.

Introduction: The Challenge of Binge Eating Disorder and the Role of Dopamine

Binge Eating Disorder (BED) is a serious psychiatric condition characterized by recurrent episodes of consuming large quantities of food in a short period, accompanied by a sense of loss of control.^[1] Despite its prevalence and significant impact on physical and mental health, therapeutic options remain limited.^[2]

Neurobiological research points to the brain's reward system, particularly dopamine signaling, as a key player in the pathophysiology of BED.^{[3][4]} The compulsive nature of binge eating shares similarities with substance use disorders, suggesting that dysregulation of dopamine pathways may drive the motivation and craving for highly palatable foods.^{[4][5]}

OSU-6162: A Novel Dopamine Stabilizer


OSU-6162 (also known as PNU-96391) is a unique pharmacological tool with a complex mechanism of action. It is classified as a dopamine stabilizer, meaning it can modulate dopamine activity depending on the baseline dopaminergic state.^{[6][7]}

Mechanism of Action:

- **Partial Agonism/Antagonism at D2 Receptors:** OSU-6162 acts as a partial agonist at dopamine D2 receptors.^{[7][8][9]} In states of high dopamine transmission (hyperdopaminergic), it acts as an antagonist, dampening excessive signaling. Conversely, in low dopamine states (hypodopaminergic), it exhibits agonist properties, enhancing dopamine function.^{[10][11]}
- **Extrasynaptic Receptor Preference:** Evidence suggests that OSU-6162 may preferentially target extrasynaptic D2 receptors, which are thought to be important in tonic dopamine signaling and may contribute to its stabilizing effects without the motor side effects typical of traditional D2 antagonists.^{[12][13]}
- **5-HT2A Receptor Activity:** OSU-6162 also displays activity at serotonin 5-HT2A receptors, which could contribute to its overall behavioral effects.^{[7][14]}

This unique profile makes OSU-6162 a compelling candidate for investigating and potentially treating conditions characterized by dysregulated dopamine signaling, such as binge eating.

Signaling Pathway Overview



[Click to download full resolution via product page](#)

Caption: OSU-6162 modulates dopamine signaling at the D2 receptor.

Preclinical Models of Binge-Like Eating Behavior

Several rodent models have been developed to mimic the key characteristics of binge eating in humans.^{[15][16]} The "intermittent access" model is widely used and effective in inducing binge-like consumption of palatable food.^{[5][17][18]}

Core Principles of the Intermittent Access Model:

- **Limited Access:** Animals are given sporadic, time-limited access to a highly palatable food (e.g., high-fat, high-sugar diet) while having continuous access to their standard chow.^{[5][16]}
- **Escalation of Intake:** Over time, this intermittent access leads to an escalation in the consumption of the palatable food during the access periods, a hallmark of bingeing.^[15]
- **No Caloric Restriction:** Importantly, these models can induce binge-like behavior without the need for prior food deprivation, making them more translatable to the human condition where bingeing often occurs in the absence of hunger.^{[5][18]}

Experimental Workflow: From Animal Model to Data Analysis

The following workflow outlines the key steps for investigating the effects of OSU-6162 on binge-like eating behavior.

Caption: General experimental workflow for OSU-6162 studies.

Detailed Experimental Protocols

Ethical Considerations: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with ethical guidelines for animal research.^{[19][20][21][22][23]} Efforts should be made to minimize the number of animals used and any potential for suffering.^{[19][20]}

Animals and Housing

- Species: Male Wistar or Lister Hooded rats, or C57BL/6J mice are commonly used.[\[3\]](#)[\[17\]](#)[\[18\]](#)
- Age/Weight: Young adult animals (e.g., rats: 200-250g; mice: 20-25g) at the start of the experiment.
- Housing: Single or group housing in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. Provide ad libitum access to water and standard chow, unless otherwise specified in the protocol.

Binge-Like Eating Induction (Intermittent Access Model)

This protocol is adapted from established models.[\[3\]](#)[\[24\]](#)[\[25\]](#)

- Habituation (3-5 days): Acclimate animals to the testing environment (e.g., operant chambers or home cages with specific feeding apparatus).
- Training Phase (15 days):
 - For 15 consecutive days, provide a 2-hour period of food access following a mild food deprivation (e.g., 2 hours).
 - During this 2-hour period, present two food options in separate feeders.
 - Control Group (Chow/Chow): Receives standard chow in both feeders.
 - Binge Group (Chow/Palatable Food): Receives standard chow in the first feeder for the first 10 minutes, followed by access to a highly palatable food (e.g., chocolate-flavored sucrose pellets or a high-fat diet) in the second feeder for the remaining 1 hour and 50 minutes.[\[24\]](#)
- Verification of Binge-Like Behavior: Monitor food intake daily. The binge group should demonstrate a significant escalation in the consumption of the palatable food over the 15-day training period compared to their chow intake and the intake of the control group.[\[26\]](#)[\[27\]](#)

OSU-6162 Administration

- **Compound Preparation:** Dissolve OSU-6162 in a suitable vehicle (e.g., 0.9% saline). Prepare fresh solutions on each testing day.
- **Route of Administration:** Subcutaneous (s.c.) injection is a common route.[\[24\]](#)
- **Dosage:** Based on previous studies, a dose range of 5-30 mg/kg is effective in reducing binge-like eating.[\[6\]](#)[\[24\]](#) A dose-response study is recommended to determine the optimal dose for your specific experimental conditions.
- **Timing:** Administer OSU-6162 approximately 30-60 minutes before the presentation of the palatable food.

Experimental Testing

- Following the 15-day induction phase, on the test day, administer either OSU-6162 or vehicle to the animals in the binge group.
- Follow the same feeding protocol as in the training phase.
- Measure the intake of both chow and the palatable food.

Data Collection and Analysis

Primary Outcome Measures:

- **Palatable Food Intake (g or kcal):** The primary measure of binge-like eating.
- **Chow Intake (g or kcal):** To assess for non-specific effects on appetite.
- **Locomotor Activity:** To rule out sedative effects of the drug that could confound feeding behavior.

Statistical Analysis:

- Use appropriate statistical tests to compare food intake between the OSU-6162-treated and vehicle-treated groups (e.g., t-test or ANOVA).

- A repeated-measures ANOVA can be used to analyze the escalation of intake over the training period.

Expected Outcomes and Data Interpretation

Treatment Group	Palatable Food Intake	Chow Intake	Interpretation
Vehicle	High	Normal	Established binge-like eating behavior.
OSU-6162	Significantly Reduced	No significant change	OSU-6162 specifically reduces binge-like eating without causing general anorexia. [3] [28]
OSU-6162	Significantly Reduced	Significantly Reduced	OSU-6162 may have a more general effect on appetite at the tested dose.

Advanced Protocols: Investigating Motivational Aspects

OSU-6162 has also been shown to reduce the motivational drive to seek palatable food, not just its consumption.[\[3\]](#)[\[28\]](#) This can be investigated using operant conditioning paradigms.

Cue-Controlled Food Seeking

- Apparatus: Operant conditioning chambers equipped with levers, cue lights, and a pellet dispenser.
- Procedure: Train animals to press a lever to receive the palatable food reward. The reward delivery is paired with a cue (e.g., a light or tone).
- Testing: After training, measure lever pressing in the absence of the food reward (i.e., seeking behavior) following the presentation of the cue.

- Expected Result: OSU-6162 is expected to reduce cue-induced lever pressing, suggesting a decrease in the incentive motivation for the palatable food.[3][28]

Conclusion

OSU-6162 is a valuable pharmacological tool for elucidating the role of dopamine in binge-like eating behavior. Its unique stabilizing effect on dopamine transmission offers a promising avenue for understanding the neurobiology of BED and for the development of novel therapeutic strategies. The protocols outlined in this application note provide a robust framework for researchers to investigate the efficacy of OSU-6162 and similar compounds in preclinical models of binge eating.

References

- ResearchGate. (n.d.). OSU6162 reduces intake of highly palatable food in a binge-like eating paradigm. Retrieved from [\[Link\]](#)
- Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsiö, J. (2018). The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking Behavior in Rats. *Neuropsychopharmacology*, 43(3), 617–626.
- Corwin, R. L., & Buda-Levin, A. (2004). Rodent models of binge eating. *Physiology & Behavior*, 82(1), 123-130.
- JoVE. (2024). Binge-Eating Model in Mice. Retrieved from [\[Link\]](#)
- Czyzyk, T. A., Sahr, A. E., & Cifani, C. (2010). A model of binge-like eating behavior in mice that does not require food deprivation or stress. *Physiology & Behavior*, 101(3), 345-351.
- Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsiö, J. (2017). The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking Behavior in Rats. *Neuropsychopharmacology*, 43(3), 617-626.
- Lahti, R. A., Tamminga, C. A., & Carlsson, A. (2007). Stimulating and inhibitory effects of the dopamine "stabilizer" (-)-OSU6162 on dopamine D2 receptor function in vitro. *Journal of Neural Transmission*, 114(9), 1143-1146.
- VU University Medical Center. (2011). OSU6162 as a potential novel drug treatment for Parkinson's disease: effects on dopamine D2 receptor binding in human brain studied. Retrieved from [\[Link\]](#)

- Corwin, R. L., Wojnicki, F. H., & Boggiano, M. M. (2012). Assessing binge eating.
- Hill, M. D., & Bristow, L. J. (2010). Analysis of the actions of the novel dopamine receptor-directed compounds (S)-OSU6162 and ACR16 at the D2 dopamine receptor. *British Journal of Pharmacology*, 161(6), 1353-1364.
- Steensland, P., Fredriksson, I., Holst, S., Feltmann, K., & Schilström, B. (2018). The monoamine stabilizer (–)
- Tolboom, N., Berendse, H. W., Leysen, J. E., Yaqub, M., van Berckel, B. N., Schuit, R. C., ... & Lammertsma, A. A. (2015). OSU6162 occupies a subpopulation of striatal dopamine D2/D3 receptors: an [(11) C] raclopride PET study in healthy human subjects. *Neuropsychopharmacology*, 40(2), 472-480.
- Avena, N. M., & Bocarsly, M. E. (2012). Animal models of compulsive eating behavior. *Current Drug Abuse Reviews*, 5(3), 206-215.
- Wikipedia. (n.d.). OSU-6162. Retrieved from [[Link](#)]
- Peris, J., & Davis, J. F. (2026). Translational Perspectives on Binge-Eating: Insights from Animal Models.
- Corwin, R. L., Wojnicki, F. H., & Boggiano, M. M. (2012).
- Feltmann, K. (2018).
- Feltmann, K., Giuliano, C., Everitt, B. J., Steensland, P., & Alsiö, J. (2018). The Effects of the Monoamine Stabilizer (–)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking Behavior in Rats. *Neuropsychopharmacology*, 43(3), 617–626.
- University of Technology Sydney. (2025). What animal studies reveal about binge-eating behaviour. Retrieved from [[Link](#)]
- Foray, C., & Alhadeff, A. L. (2021). Breaking It Down: Investigation of Binge Eating Components in Animal Models to Enhance Translation.
- JYX Digital Repository. (n.d.). The Potential of LSD in Treating Binge Eating: Findings from Two Different Experimental Designs in Mice. Retrieved from [[Link](#)]
- Enago Academy. (2017). Animal Studies: Important Ethical Considerations You Need to Know. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Assessing components of binge eating in animals. Retrieved from [[Link](#)]

- Avena, N. M., & Bocarsly, M. E. (2018). Food Addiction and Binge Eating: Lessons Learned from Animal Models. *Nutrients*, 10(1), 71.
- The Norwegian National Research Ethics Committees. (2019). Ethical Guidelines for the Use of Animals in Research. Retrieved from [\[Link\]](#)
- Rung, J. P., Rung, E., & Carlsson, M. L. (2025). (-)-OSU6162 reduces freezing elicited by context-conditioned fear in rats. *Pharmacology Biochemistry and Behavior*, 258, 173994.
- American Psychological Association. (2022). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. Retrieved from [\[Link\]](#)
- Tanimoto, T., & Tsubaki, T. (2016). Ethical considerations regarding animal experimentation. *Journal of Clinical and Diagnostic Research*, 10(9), J01-J04.
- Guerdjikova, A. I., Mori, N., & McElroy, S. L. (2014). Pharmacological management of binge eating disorder: current and emerging treatment options.
- Ferdowsian, H. R., & Beck, N. (2011). Ethical and scientific considerations regarding animal testing and research. *PLoS One*, 6(9), e24059.
- Rung, J. P., Rung, E., & Carlsson, M. L. (2016). The effects of the dopamine stabilizer (-)-OSU6162 on aggressive and sexual behavior in rodents. *Pharmacology Biochemistry and Behavior*, 144, 53-60.
- Hebebrand, J., & Albayrak, Ö. (2014). Psychological and neural mechanisms in Binge Eating Disorder: Implications for treatment. *Neuroscience & Biobehavioral Reviews*, 42, 237-248.
- ResearchGate. (2025). Effect of the dopamine stabilizer (-)-OSU6162 on potentiated incubation of opioid craving after electric barrier-induced voluntary abstinence. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. canlab.yale.edu [canlab.yale.edu]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

- 3. The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking Behavior in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. docta.ucm.es [docta.ucm.es]
- 5. Animal Models of Compulsive Eating Behavior - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The monoamine stabilizer (-)-OSU6162 prevents the alcohol deprivation effect and improves motor impulsive behavior in rats - PMC [pmc.ncbi.nlm.nih.gov]
- 7. OSU-6162 - Wikipedia [en.wikipedia.org]
- 8. Stimulating and inhibitory effects of the dopamine "stabilizer" (-)-OSU6162 on dopamine D2 receptor function in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Analysis of the actions of the novel dopamine receptor-directed compounds (S)-OSU6162 and ACR16 at the D2 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Redirecting to <https://onderzoekmetmensen.nl/en/trial/36314> [onderzoekmetmensen.nl]
- 11. (-)-OSU6162 reduces freezing elicited by context-conditioned fear in rats - PMC [pmc.ncbi.nlm.nih.gov]
- 12. The dopamine stabilizer (-)-OSU6162 occupies a subpopulation of striatal dopamine D2/D3 receptors: an [(11)C]raclopride PET study in healthy human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. The Effects of the Monoamine Stabilizer (-)-OSU6162 on Binge-Like Eating and Cue-Controlled Food-Seeking Behavior in Rats - PMC [pmc.ncbi.nlm.nih.gov]
- 14. The effects of the dopamine stabilizer (-)-OSU6162 on aggressive and sexual behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
- 15. academic.oup.com [academic.oup.com]
- 16. researchgate.net [researchgate.net]
- 17. Binge-Eating Model in Mice | JoVE Journal [jove.com]
- 18. A model of binge-like eating behavior in mice that does not require food deprivation or stress - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Animal Studies: Important Ethical Considerations You Need to Know - Enago Academy [enago.com]
- 20. forskningsetikk.no [forskningsetikk.no]
- 21. Guidelines for Ethical Conduct in the Care and Use of Animals [apa.org]
- 22. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nlm.nih.gov]

- [23. Ethical and Scientific Considerations Regarding Animal Testing and Research | PLOS One \[journals.plos.org\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. jyx.jyu.fi \[jyx.jyu.fi\]](#)
- [26. Assessing binge eating. An analysis of data previously collected in bingeing rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [27. ASSESSING BINGE EATING: AN ANALYSIS OF DATA PREVIOUSLY COLLECTED IN BINGEING RATS - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Application Note & Protocol: Investigating Binge-Like Eating Behavior with OSU-6162]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1260203/docs#application-note-protocol-investigating-binge-like-eating-behavior-with-osu-6162\]](https://www.benchchem.com/product/b1260203/docs#application-note-protocol-investigating-binge-like-eating-behavior-with-osu-6162)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check